Cas no 2248338-92-1 (Methyl 2-bromo-4-fluoro-5-formylbenzoate)

• Product Name: Methyl 2-bromo-4-fluoro-5-formylbenzoate
• CAS No: 2248338-92-1
• MF: C₉H₆BrFO₃
• MW: 261.044545650482
• CID: 6603450
• PubChem ID: 137940184
• Update Time: 2025-10-23

Methyl 2-bromo-4-fluoro-5-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6509128
• Methyl 2-bromo-4-fluoro-5-formylbenzoate
• 2248338-92-1

• Inchi： 1S/C9H6BrFO3/c1-14-9(13)6-2-5(4-12)8(11)3-7(6)10/h2-4H,1H3
• InChI Key： HJBCLEZLSOXETP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=O)C=C1C(=O)OC)F

Computed Properties

• Exact Mass: 259.94843g/mol
• Monoisotopic Mass: 259.94843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų

Additional information on Methyl 2-bromo-4-fluoro-5-formylbenzoate

Recent Advances in the Application of Methyl 2-bromo-4-fluoro-5-formylbenzoate (CAS: 2248338-92-1) in Chemical Biology and Pharmaceutical Research

Methyl 2-bromo-4-fluoro-5-formylbenzoate (CAS: 2248338-92-1) has recently emerged as a critical intermediate in the synthesis of novel bioactive compounds, particularly in the development of targeted therapies for cancer and infectious diseases. This compound, characterized by its unique halogenated aromatic structure, serves as a versatile building block in medicinal chemistry. Recent studies have highlighted its role in facilitating the construction of complex molecular architectures, enabling researchers to explore new chemical spaces for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Methyl 2-bromo-4-fluoro-5-formylbenzoate in the synthesis of potent kinase inhibitors. The researchers utilized this compound as a key intermediate to introduce both halogen and formyl functional groups into the target molecules, enhancing their binding affinity and selectivity. The study reported a series of derivatives with nanomolar inhibitory activity against several oncogenic kinases, underscoring the compound's potential in anticancer drug development.

In parallel, advancements in synthetic methodologies have expanded the applications of Methyl 2-bromo-4-fluoro-5-formylbenzoate. A recent Organic Letters publication (2024) described a novel palladium-catalyzed cross-coupling reaction using this compound, which significantly improved the efficiency of constructing biaryl structures. This methodological breakthrough has important implications for the synthesis of complex natural products and pharmaceutical agents, particularly those requiring precise control over molecular geometry.

The compound's unique reactivity profile has also attracted attention in the field of chemical biology. Researchers at several leading institutions have employed Methyl 2-bromo-4-fluoro-5-formylbenzoate as a molecular probe to study protein-ligand interactions. Its dual functionality (bromo and formyl groups) allows for sequential modification, making it particularly valuable for developing activity-based protein profiling (ABPP) reagents and other chemical tools for target identification and validation.

From a pharmaceutical development perspective, recent patent filings (2023-2024) indicate growing interest in Methyl 2-bromo-4-fluoro-5-formylbenzoate as a precursor for novel anti-inflammatory agents. Several pharmaceutical companies have disclosed proprietary synthetic routes utilizing this compound to produce candidates with improved pharmacokinetic properties. These developments suggest that 2248338-92-1 may play an increasingly important role in the pipeline of next-generation therapeutics.

Looking forward, the unique chemical properties of Methyl 2-bromo-4-fluoro-5-formylbenzoate position it as a valuable asset in both academic and industrial research settings. Its versatility in medicinal chemistry, combined with recent methodological advances in its application, suggests that this compound will continue to facilitate the discovery of novel bioactive molecules. Future research directions may include exploring its use in PROTACs (proteolysis targeting chimeras) development and as a scaffold for covalent inhibitor design, further expanding its impact on drug discovery efforts.